3-[benzyl(methyl)amino]-1-(3-ethoxyphenyl)-2,5-pyrrolidinedione

• IUPAC Name: 3-[benzyl(methyl)amino]-1-(3-ethoxyphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C20H22N2O3/c1-3-25-17-11-7-10-16(12-17)22-19(23)13-18(20(22)24)21(2)14-15-8-5-4-6-9-15/h4-12,18H,3,13-14H2,1-2H3
• InChI Key: BWYNWFLLDNVPQF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)N2C(=O)CC(C2=O)N(C)CC3=CC=CC=C3
• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol

Description

3-[Benzyl(methyl)amino]-1-(3-ethoxyphenyl)-2,5-pyrrolidinedione is a chemical compound that belongs to the class of pyrrolidinedione derivatives. It is commonly referred to as BZP and has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of BZP is not fully understood. However, it is believed to act as a dopamine and serotonin agonist, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
BZP has been shown to produce a range of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. BZP has also been shown to produce psychoactive effects, including euphoria, increased sociability, and heightened sensory perception.

Advantages and Limitations for Lab Experiments

BZP has several advantages for use in lab experiments. It is relatively easy to synthesize, and its effects can be easily measured. However, BZP also has several limitations. It has been shown to produce toxic effects in some animal studies, and its psychoactive effects may make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on BZP. One area of interest is its potential use as a pharmaceutical agent. BZP has been shown to have potential as an antidepressant and may have other therapeutic applications. Another area of interest is its potential use as a precursor in the synthesis of other compounds. Further research is needed to fully understand the potential applications of BZP.

Synthesis Methods

The synthesis of BZP involves the condensation of benzylamine with ethyl acetoacetate followed by cyclization with phosgene. The resulting compound is then treated with methylamine to yield BZP.

Scientific Research Applications

BZP has been the subject of scientific research due to its potential applications in various fields. It has been studied for its potential use as a pharmaceutical agent, insecticide, and herbicide. BZP has also been studied for its potential use as a precursor in the synthesis of other compounds.